
What are the physical and chemical properties
of orthotelluric acid?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Orthotelluric acid

Cat. No.: B1208416 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Orthotelluric Acid

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties of orthotelluric acid, Te(OH)₆. The information is curated for professionals in

research and development, with a focus on data presentation, experimental methodologies,

and visual representations of key processes.

Introduction
Orthotelluric acid, also known as telluric acid or tellurium(VI) hydroxide, is a weak, dibasic

acid with the chemical formula H₆TeO₆ or Te(OH)₆.[1] It exists as a white crystalline solid

composed of octahedral Te(OH)₆ molecules, which persist in aqueous solutions.[1] The central

tellurium atom is in the +6 oxidation state, bonded to six hydroxyl groups.[1] In the solid state, it

can be found in two primary forms: monoclinic and rhombohedral (or cubic).[1][2][3] This

compound serves as a source of tellurium in various applications, including the synthesis of

oxidation catalysts.[1]

Physical Properties
The fundamental physical characteristics of orthotelluric acid are summarized below. These

properties are crucial for its handling, storage, and application in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1208416?utm_src=pdf-interest
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://en.wikipedia.org/wiki/Telluric_acid
https://en.wikipedia.org/wiki/Telluric_acid
https://en.wikipedia.org/wiki/Telluric_acid
https://en.wikipedia.org/wiki/Telluric_acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB7673964_EN.htm
https://en.wikipedia.org/wiki/Telluric_acid
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General and Structural Properties of
Orthotelluric Acid

Property Value Reference

Chemical Formula H₆TeO₆ or Te(OH)₆ [1][2][4]

IUPAC Name Hexahydroxidotellurium [1]

Other Names
Orthotelluric acid, Telluric(VI)

acid, Tellurium hexahydroxide
[1][5][6]

CAS Number 7803-68-1 [4]

Molar Mass 229.64 g/mol [1]

Appearance
White monoclinic crystals;

White, heavy crystals
[1][2][7]

Molecular Shape Octahedral [1]

Crystal Structure
Monoclinic and Rhombohedral

(Cubic) forms exist
[1][2][3]

Table 2: Physicochemical Data for Orthotelluric Acid
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Property Value Conditions / Notes Reference

Density

3.07 g/cm³

(monoclinic) 3.17

g/cm³ (cubic)

[1][2]

Melting Point
136 °C (277 °F; 409

K)
[1][2][8]

Boiling Point
Decomposes upon

heating
[9]

Solubility in Water

16.2 g/100g H₂O 41.6

g/100g H₂O 50.1

g/100 mL 155 g/100g

H₂O

at 0 °C at 20 °C at 30

°C at 100 °C
[1][2][10]

Solubility (Other)
Soluble in alkalies and

dilute nitric acid
[2][7]

Acidity (pKa)
pKa₁ = 7.5 - 7.7 pKa₂

= 11 pKa₃ = 14
at 25 °C [1][2]

Maximum UV

Absorbance (λmax)
275 nm In H₂O [2][11][12]

Chemical Properties and Reactivity
Orthotelluric acid exhibits distinct chemical behaviors, primarily as a weak acid and a slow-

acting oxidizing agent.

Acid-Base Chemistry
Orthotelluric acid is a weak dibasic acid that reacts with strong bases to form tellurate salts.[1]

The deprotonation occurs in steps, forming anions such as the orthotellurate(1-) ion,

[TeO(OH)₅]⁻, and the orthotellurate(2-) ion, [TeO₂(OH)₄]²⁻.[1][13]

Te(OH)₆
Orthotelluric Acid [TeO(OH)₅]⁻-H⁺ [TeO₂(OH)₄]²⁻-H⁺

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Telluric_acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://en.wikipedia.org/wiki/Telluric_acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://www.eforu-chemical.com/tellurium-te/21403.html
https://akjournals.com/view/journals/10973/24/1/article-p95.pdf
https://en.wikipedia.org/wiki/Telluric_acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://www.todini.com/chemicals/tellurium/telluric-acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://www.echemi.com/products/pid_Rock22947-orthotelluricacid.html
https://en.wikipedia.org/wiki/Telluric_acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://www.chembk.com/en/chem/orthotelluric%20acid
https://wap.guidechem.com/encyclopedia/telluric-acid-dic15743.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7673964.htm
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://en.wikipedia.org/wiki/Telluric_acid
https://en.wikipedia.org/wiki/Telluric_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Orthotellurate_1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Stepwise deprotonation of orthotelluric acid.

Oxidizing Properties
While a potent oxidizing agent based on its standard electrode potential, orthotelluric acid is

kinetically slow in its reactions.[1][14] The standard potential for the reaction TeO₄²⁻ + 2H₂O +

2e⁻ ⇌ TeO₃²⁻ + 4OH⁻ is +0.02 V.

Thermal Decomposition
Orthotelluric acid is stable in air up to 100 °C.[1][14] Above this temperature, it undergoes a

stepwise dehydration process.

>100 °C: Dehydrates to form polymetatelluric acid, a white hygroscopic powder with an

approximate composition of (H₂TeO₄)₁₀, and allotelluric acid, a syrup of unknown structure.

[1][14]

>300 °C: Strong heating produces the alpha crystalline form of tellurium trioxide (α-TeO₃).[1]

[11][14]

~570 °C (843 K): Further heating leads to the formation of tellurium dioxide (TeO₂).[9][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1208416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://en.wikipedia.org/wiki/Telluric_acid
https://www.lookchem.com/cas-780/7803-68-1.html
https://www.benchchem.com/product/b1208416?utm_src=pdf-body
https://en.wikipedia.org/wiki/Telluric_acid
https://www.lookchem.com/cas-780/7803-68-1.html
https://en.wikipedia.org/wiki/Telluric_acid
https://www.lookchem.com/cas-780/7803-68-1.html
https://en.wikipedia.org/wiki/Telluric_acid
https://wap.guidechem.com/encyclopedia/telluric-acid-dic15743.html
https://www.lookchem.com/cas-780/7803-68-1.html
https://akjournals.com/view/journals/10973/24/1/article-p95.pdf
https://inis.iaea.org/records/gbf7r-fg032
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Te(OH)₆
(Orthotelluric Acid)

(H₂TeO₄)n
(Polymetalluric Acid)

>100-200 °C
-H₂O

α-TeO₃

(Tellurium Trioxide)

>300 °C
-H₂O

TeO₂

(Tellurium Dioxide)

>455 °C
-O₂

Click to download full resolution via product page

Caption: Thermal decomposition pathway of orthotelluric acid.

Esterification
Reaction with diazomethane results in the formation of the hexamethyl ester, Te(OCH₃)₆.[1][14]

Experimental Protocols
Synthesis of Orthotelluric Acid
Orthotelluric acid is typically prepared by the oxidation of elemental tellurium or tellurium

dioxide (TeO₂) with a strong oxidizing agent.[1][14]

Protocol: Oxidation with Hydrogen Peroxide

Reactants: Tellurium dioxide (TeO₂), 30% hydrogen peroxide (H₂O₂), and water.
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Procedure: a. Suspend tellurium dioxide in water. b. Add an excess of 30% hydrogen

peroxide to the suspension. c. Heat the mixture to boiling to facilitate the reaction: TeO₂ +

H₂O₂ + 2H₂O → H₆TeO₆.[12] d. Continue heating until the TeO₂ has completely dissolved. e.

Filter the hot solution to remove any impurities. f. Concentrate the filtrate by evaporation until

crystallization begins. g. Cool the solution to allow for the crystallization of orthotelluric
acid. For the tetrahydrate form (Te(OH)₆·4H₂O), crystallization should be performed below

10 °C.[1][14]

Purification: The resulting crystals can be purified by recrystallization from hot water.[12]
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Caption: General experimental workflow for orthotelluric acid synthesis.

Analytical Methods
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Thermal Analysis: Differential Thermal Analysis (DTA) and Thermogravimetric Analysis

(TGA) are used to study the thermal stability and decomposition pathway of H₆TeO₆.[15]

These methods measure changes in heat flow and mass as a function of temperature.

NMR Spectroscopy: ¹²⁵Te NMR spectroscopy is a powerful tool for studying the speciation of

tellurate ions in aqueous solutions.[16] It can be used to identify monomeric, dimeric, and

trimeric tellurate species that form depending on the pH of the solution.[16]

X-ray Diffraction (XRD): Single-crystal XRD is used to determine the precise molecular and

crystal structure of orthotelluric acid and its salts.[6]

Safety and Handling
Orthotelluric acid is considered harmful and requires careful handling.

Hazards: Toxic by inhalation and ingestion.[2][14] May cause irritation to the skin, eyes, and

respiratory tract.[5][17]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[2][18] Work in a well-ventilated area or under a fume hood.[18][19]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[19][20]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[18][20]

Applications
The primary use of orthotelluric acid is as a precursor for the synthesis of other tellurium

compounds and materials.[17] It is a key reagent in the production of:

Oxidation Catalysts: Used as a tellurium source for various catalysts.[1]

Thermoelectric Materials: Applied in the development of materials for thermoelectric power

generation.[10]

Specialty Chemicals: Serves as a starting material for tellurate salts and organotellurium

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208416#what-are-the-physical-and-chemical-
properties-of-orthotelluric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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